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Compound of Interest

Compound Name: Kawain, (+-)-

Cat. No.: B1673354

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory practices is paramount. This guide provides immediate and essential safety and
logistical information for the handling of (+)-Kawain, a kavalactone with known psychoactive
properties. Adherence to these procedures is critical for personnel safety and regulatory
compliance.

Chemical and Physical Properties

A thorough understanding of the substance's properties is the foundation of safe handling.

Property Value

CAS Number 500-64-1[1]

Molecular Formula C14H1403[1]

Molecular Weight 230.26 g/mol

Appearance Off-White to Pale Yellow crystalline solid[2]

Soluble in DMF (25 mg/ml), DMSO (25 mg/ml),

Solubilit
Y and Ethanol (5 mg/ml)[1].

Personal Protective Equipment (PPE)
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The following personal protective equipment must be worn at all times when handling (+)-
Kawain to minimize exposure risk.

Protection Type Specification

Eye/Face Protection Chemical safety goggles or face shield.

) ] Chemical-resistant gloves (e.qg., nitrile), lab coat,
Skin Protection

and closed-toe shoes.

Use in a well-ventilated area. If dust or aerosols
Respiratory Protection may be generated, a NIOSH-approved

respirator is required.

Procedural Workflow for Handling (+)-Kawain

This workflow outlines the key stages of handling (+)-Kawain in a laboratory setting, from
receipt to disposal.
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Receiving and Storage

Receive Shipment

'

Inspect Container Integrity

'

Log in Chemical Inventory

:

Store in a Cool, Dry, Well-Ventilated Area

etrieve from Storage

Handlingland Use

Don Appropriate PPE

'

Work in a Fume Hood

'

Weigh and Prepare Solutions

:

Conduct Experiment

enerate Waste

Waste Disposal

Segregate Waste (Solid, Liquid, Sharps)

'

Use Labeled, Leak-Proof Waste Containers

'

Dispose of Contaminated PPE as Hazardous Waste

:

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for handling (+)-Kawain from receipt to disposal.
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Emergency Procedures for (+)-Kawain Exposure

Immediate and appropriate action is crucial in the event of an exposure.

Click to download full resolution via product page

Caption: Emergency response procedures for (+)-Kawain exposure.

Detailed Protocols
Handling and Use

o Preparation: Before handling, ensure that a chemical fume hood is operational and that all
necessary PPE is readily available. Prepare all required equipment and reagents.

» Weighing: When weighing the solid compound, perform this task within the fume hood to
minimize the risk of inhalation. Use a dedicated spatula and weighing paper.

o Solution Preparation: To prepare solutions, slowly add the weighed (+)-Kawain to the
appropriate solvent (e.g., DMF, DMSO, or Ethanol) while stirring to ensure complete
dissolution.
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o Post-Handling: After use, decontaminate the work area with an appropriate solvent and wipe
it clean. Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of (+)-Kawain and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation: At the point of generation, segregate waste into clearly labeled
containers for:

o Solid Waste: Unused compound, contaminated gloves, and weighing papers.
o Liquid Waste: Unused solutions and solvent rinsates.
o Sharps: Contaminated needles, syringes, and broken glass.

Containerization: Use leak-proof, compatible containers for each waste stream. Ensure
containers are kept closed except when adding waste.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the
chemical name "(+)-Kawain".

Contaminated Materials: All disposable items that have come into contact with (+)-Kawain,
including PPE, must be disposed of as hazardous waste.

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must be
collected and disposed of as hazardous liquid waste. After rinsing and air-drying, deface the
original label before disposing of the container in regular trash.

Professional Disposal: Arrange for the collection and disposal of all hazardous waste through
your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor. Do not dispose of (+)-Kawain down the drain or in
regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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